2-Ethoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride

• IUPAC Name: 2-ethoxy-4-[(2-methylpropylamino)methyl]phenol;hydrochloride
• InChI: InChI=1S/C13H21NO2.ClH/c1-4-16-13-7-11(5-6-12(13)15)9-14-8-10(2)3;/h5-7,10,14-15H,4,8-9H2,1-3H3;1H
• InChI Key: VBAXKYQMSLECTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNCC(C)C)O.Cl
• Molecular Formula: C13H22ClNO2
• Molecular Weight: 259.77 g/mol

Description

Molecular Structure Analysis

The InChI code for 2-Ethoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride is 1S/C11H17NO2.ClH/c1-3-12-8-9-5-6-10 (13)11 (7-9)14-4-2;/h5-7,12-13H,3-4,8H2,1-2H3;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

2-Ethoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride is a powder at room temperature.

Scientific Research Applications

Catalyst

Similar to 2-(2-(Dimethylamino)ethoxy)ethanol, this compound could potentially be used as a catalyst, especially for polyurethanes. Catalysts are substances that increase the rate of chemical reactions without being consumed in the process.

Process Regulators

The compound could be used as a process regulator. Process regulators are substances used to control the rate of chemical reactions or processes.

Propellants and Blowing Agents

It could also be used as a propellant or a blowing agent. Propellants are substances that are used to propel an object or a substance. Blowing agents are substances that are capable of producing a cellular structure via a foaming process in a variety of materials that undergo hardening or phase transition.

Intermediates in Chemical Reactions

This compound could serve as an intermediate in various chemical reactions. An intermediate is a substance that is formed in a middle step of a reaction between reactants and the desired product.

UV Light-Induced Covalent Modification

When appended to a ligand or pharmacophore through its amine linker, this building block allows for UV light-induced covalent modification of a biological target with potential for downstream applications via the alkyne tag.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with it are H302, H315, H319, and H335, indicating that it can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation. The associated precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray, wash hands and other skin areas thoroughly after handling, and wear protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Mode of Action

The mode of action of 2-Ethoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride is currently unknown. The interaction of this compound with its potential targets and the resulting changes at the molecular level are subjects of ongoing research .

Biochemical Pathways

Understanding the biochemical pathways influenced by this compound would provide valuable insights into its mechanism of action .

Pharmacokinetics

These properties play a crucial role in determining the bioavailability of the compound .